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Compound of Interest

Compound Name:
Tert-butyl 2-bromo-4-

methylbenzoate

Cat. No.: B7974210

Get Quote

Executive Summary & Immediate Action
Tert-butyl 2-bromo-4-methylbenzoate (CAS: 445003-37-2 / Analog 329938-12-7) is a

halogenated organic intermediate.[1] Unlike standard organic waste, this compound contains

bromine, necessitating disposal in segregated halogenated waste streams.

Critical Warning: This compound is a tert-butyl ester. It is acid-labile. DO NOT mix with strong

acidic waste streams (e.g., Nitric, Sulfuric, HCl). Acidic conditions will catalyze the cleavage of

the tert-butyl group, releasing isobutylene gas, which can pressurize waste containers and

cause catastrophic rupture.

Hazard Identification & Risk Assessment
Before handling waste, you must understand the chemical behavior driving these protocols.

Chemical Profile[1][2][3][4][5][6]
Physical State: Viscous liquid or semi-solid at room temperature (Melting point varies by

isomer/purity).
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Reactivity: Combustible. Incompatible with strong oxidizers.[2]

Stability: Stable under neutral/basic conditions; unstable in strong acids.

Hazard Codes (GHS/CLP)
Code Hazard Description Operational Implication

H315 Causes skin irritation
Double-gloving (Nitrile)

required during transfer.[2]

H319 Causes serious eye irritation

Safety goggles (ANSI Z87.1)

are mandatory; face shield

recommended for large

volumes (>1L).

H411
Toxic to aquatic life with long-

lasting effects

Zero-discharge policy. Do not

rinse down sink. All rinsates

must be captured.

EUH066
Repeated exposure may

cause skin dryness or cracking

Use barrier cream if handling

frequently.

Disposal Decision Logic (Visualized)
The following diagram illustrates the decision matrix for disposing of this specific compound.
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CRITICAL SAFETY CHECK

Waste Source Identification

Physical State?

Liquid / Solution Pure Solid / Semi-Solid Contaminated Debris
(Gloves, Silica, Syringes)

Is it mixed with
Non-Halogenated Solvents?

Check pH: Neutral/Basic?
(Avoid Isobutylene Gas)

Stream A: Halogenated Organic Waste
(High BTU Incineration)

Yes (Always Default)

Stream B: Solid Hazardous Waste
(Double Bagged) Stream C: Solid Hazardous Debris

Safe

Click to download full resolution via product page

Figure 1: Decision tree for segregating Tert-butyl 2-bromo-4-methylbenzoate waste streams.

Note the critical pH check to prevent gas evolution.

Detailed Disposal Protocols
Scenario A: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Context: The compound is dissolved in solvents (DCM, Ethyl Acetate, Hexanes).

Segregation:
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This waste MUST go into the Halogenated Organic Waste container.

Why? Even if the solvent is 95% Ethanol (non-halogenated), the presence of the

brominated solute (>1-2%) classifies the entire mixture as halogenated for incineration

purposes. Halogenated waste requires specific scrubbers to neutralize acidic gases (HBr)

during combustion [1].

Compatibility Check (The "Tert-Butyl Rule"):

Ensure the waste container does not contain concentrated mineral acids (HNO3, H2SO4).

Risk:[1][3][4][5] Acid mixing causes rapid hydrolysis and isobutylene gas generation,

leading to container over-pressurization.

Labeling:

Label as: "Hazardous Waste - Halogenated Organic."

List constituents: "Tert-butyl 2-bromo-4-methylbenzoate (<5%), Dichloromethane

(95%)."

Scenario B: Pure Chemical (Expired or Excess Solid/Oil)
Context: You have a vial of the pure substance to discard.

Do NOT Solubilize: Do not dissolve it in solvent just to pour it out. This increases waste

volume and cost.

Packaging:

Keep the chemical in its original vial if possible.

Tighten the cap and tape it shut with parafilm.

Secondary Containment:

Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Place this bag into the Solid Hazardous Waste drum.
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Labeling:

Tag the bag with a hazardous waste label: "Solid Waste: Tert-butyl 2-bromo-4-
methylbenzoate. Toxic/Irritant."[2]

Scenario C: Contaminated Glassware & Consumables
Context: Syringes, pipettes, and flasks used with the compound.

Triple Rinse:

Rinse glassware 3x with a minimal amount of acetone or ethanol.

Action: Pour these rinsates into the Halogenated Liquid Waste container (Stream A).

Glass Disposal:

Once rinsed and air-dried, the glassware can generally be handled as standard broken

glass/lab glass waste, unless your facility requires "P-listed" strictness (rare for this

compound).

Silica Gel/TLC Plates:

Solid stationary phases contaminated with the compound must be disposed of as Solid

Hazardous Waste (Stream C), not general trash.

Regulatory & Compliance Context (RCRA/EPA)
Although this specific CAS is not a "P-Listed" or "U-Listed" acute toxin under US EPA RCRA

regulations, it falls under strict characteristic definitions:

Waste Code F002/F001: If dissolved in spent halogenated solvents (e.g., Methylene

Chloride), the entire mixture carries an F-code [2].

Characteristic Waste: If pure, it is treated as chemical waste exhibiting toxicity (D000 series

implies characteristic, though specific D-code depends on leachability, usually defaulted to

general organic toxicity).
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Cradle-to-Grave: You are responsible for this chemical until it is destroyed. Ensure your

waste hauler is certified for halogenated incineration.

Emergency Response: Spills
Minor Spill (<50 mL/g):

Evacuate the immediate area of unnecessary personnel.

PPE: Don Nitrile gloves, lab coat, and safety goggles.

Absorb: Use a vermiculite or universal spill pad. Do not use paper towels if the substance is

hot or mixed with oxidizers.

Clean: Wipe area with acetone, followed by soap and water.

Dispose: Place all absorbent materials into a heavy-duty plastic bag, seal, and label as

"Debris contaminated with Halogenated Benzoates."

Major Spill (>500 mL/g):

Alert: Activate lab emergency protocols.

Ventilate: If safe, open fume hood sashes to max (if spill is inside) or open windows.

Contact: Call EHS or professional spill response. Do not attempt cleanup without respiratory

protection (organic vapor cartridge).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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